Ventinone A
Overview
Description
Ventinone A is an anthraquinone.
Scientific Research Applications
Synthesis and Structural Studies
Ventinone A, identified as a naturally occurring 1,4-dihydroxyanthraquinone, has been successfully synthesized from known compounds through a two-step process, including a Hauser annulation. This synthesis has implications for understanding and utilizing Ventinone A's chemical properties in various scientific applications (Ray & Mal, 2011).
Metabolome Investigation in Medicinal Plants
In a study involving tissue culture and metabolome analysis of an endangered medicinal plant, Ventinone A was identified as one of the significant metabolites. This finding suggests that Ventinone A could have potential pharmacological benefits, including anti-inflammatory and anticancer applications. This research showcases Ventinone A's relevance in the field of plant biotechnology and pharmacology (Oliveira et al., 2018).
properties
CAS RN |
73726-67-7 |
|---|---|
Product Name |
Ventinone A |
Molecular Formula |
C17H14O6 |
Molecular Weight |
314.29 g/mol |
IUPAC Name |
1,4,5-trihydroxy-7-methoxy-2,3-dimethylanthracene-9,10-dione |
InChI |
InChI=1S/C17H14O6/c1-6-7(2)15(20)13-12(14(6)19)16(21)9-4-8(23-3)5-10(18)11(9)17(13)22/h4-5,18-20H,1-3H3 |
InChI Key |
LYCLASMOMOWSCE-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C2C(=C1O)C(=O)C3=C(C2=O)C(=CC(=C3)OC)O)O)C |
Canonical SMILES |
CC1=C(C(=C2C(=C1O)C(=O)C3=C(C2=O)C(=CC(=C3)OC)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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